Cas no 849333-58-0 (4-bromo-3-(chlorosulfonyl)-5-methylbenzoic acid)

• Product Name: 4-bromo-3-(chlorosulfonyl)-5-methylbenzoic acid
• CAS No: 849333-58-0
• MF: C₈H₆BrClO₄S
• MW: 313.552839756012
• CID: 3389006
• PubChem ID: 45357699
• Update Time: 2025-04-21

4-bromo-3-(chlorosulfonyl)-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 4-BROMO-3-(CHLOROSULFONYL)-5-METHYL-
• 4-bromo-3-(chlorosulfonyl)-5-methylbenzoic acid
• 849333-58-0
• 4-Bromo-3-methyl-5-(chlorosulfonyl)benzoic acid
• 4-bromo-3-chlorosulfonyl-5-methylbenzoic acid
• 4-bromo-3-(chlorosulfonyl)-5-methylbenzoicacid
• AT13534
• EN300-121581
• ZIB33358
• AKOS015962656
• WKVPXUFUECCEED-UHFFFAOYSA-N
• SCHEMBL2009627
• 4-BROMO-3-CHLOROSULFONYL-5-METHYL-BENZOIC ACID

• MDL： MFCD09029773
• Inchi： 1S/C8H6BrClO4S/c1-4-2-5(8(11)12)3-6(7(4)9)15(10,13)14/h2-3H,1H3,(H,11,12)
• InChI Key： WKVPXUFUECCEED-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC(C(=O)O)=CC=1S(=O)(=O)Cl

Computed Properties

• Exact Mass: 311.88587Da
• Monoisotopic Mass: 311.88587Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 79.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides